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Compound of Interest

Compound Name: Bromoacetic acid

Cat. No.: B1667878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of bromoacetic acid (BrCH₂COOH), a pivotal reagent in organic synthesis and

pharmaceutical development. The information is curated to support research and development

activities, with a focus on quantitative data, experimental methodologies, and visual

representations of key chemical concepts.

Core Physical and Chemical Data
Bromoacetic acid is a colorless to light yellow crystalline solid that is hygroscopic.[1][2] It is a

versatile building block in organic chemistry, primarily owing to its properties as a relatively

strong alkylating agent.[3][4] The quantitative physical and chemical properties are summarized

below for ease of reference.

Table 1: Physical Properties of Bromoacetic acid
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Property Value References

Molecular Formula C₂H₃BrO₂ [5]

Molecular Weight 138.95 g/mol [5][6]

Appearance
Colorless to light yellow

crystalline solid
[2][3]

Melting Point
49-51 °C (120-124 °F; 322-324

K)
[3]

Boiling Point 208 °C (406 °F; 481 K) [5][7]

Density 1.934 g/cm³ [3][7]

Vapor Pressure 0.119 mmHg at 25 °C [7]

Refractive Index (nD) 1.4804 (50 °C) [3]

Table 2: Chemical and Solubility Properties of Bromoacetic acid

Property Value References

pKa 2.86 - 2.89 [7]

logP (Octanol-Water Partition

Coefficient)
0.41

Henry's Law Constant
6.52 x 10⁻⁹ atm·m³/mol at 25

°C
[6]

Water Solubility 175 g/100 mL at 25 °C [7]

Solubility in other solvents

Soluble in acetone, benzene,

diethyl ether, ethanol,

isopropanol, and methanol.[7]

[8] Slightly soluble in

chloroform.[7]

Table 3: Safety and Hazard Data for Bromoacetic acid
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Property Value References

Flash Point 110-113 °C (230-235 °F) [6][7]

GHS Hazard Statements
H301, H311, H314, H317,

H331, H400
[3][9]

Signal Word Danger [3][9]

Toxicity

Toxic if swallowed, in contact

with skin, or if inhaled.[9]

Causes severe skin burns and

eye damage.[9] May cause an

allergic skin reaction.[9] Very

toxic to aquatic life.[9]

Key Chemical Characteristics and Reactivity
Bromoacetic acid's chemical behavior is dominated by two key features: the acidity of the

carboxylic acid group and the reactivity of the carbon-bromine bond.

2.1. Acidity

The presence of the highly electronegative bromine atom on the alpha-carbon significantly

increases the acidity of bromoacetic acid (pKa ≈ 2.87) compared to acetic acid (pKa ≈ 4.76).

[10][11] This is due to the electron-withdrawing inductive effect of bromine, which stabilizes the

resulting bromoacetate conjugate base by delocalizing the negative charge.[10][11]
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Acetic Acid (pKa ~ 4.76)

Bromoacetic Acid (pKa ~ 2.89)

Inductive Effect

CH₃COOH CH₃COO⁻ + H⁺
Dissociation

BrCH₂COOH BrCH₂COO⁻ + H⁺
Dissociation

Br

→

CH₂-COOH

Bromine withdraws electron density,
stabilizing the conjugate base.

Click to download full resolution via product page

Caption: Inductive effect of bromine on the acidity of bromoacetic acid.

2.2. Alkylating Agent
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Bromoacetic acid is a potent alkylating agent.[4] The carbon atom bonded to the bromine is

electrophilic and susceptible to nucleophilic attack, leading to the displacement of the bromide

ion. This reactivity is harnessed in various organic syntheses, particularly for introducing a

carboxymethyl group.[4]

General Nucleophilic Substitution

Nu⁻
(Nucleophile)

Br-CH₂COOH
(Bromoacetic Acid)

Attack

[Nu---CH₂(COOH)---Br]⁻
(Transition State)

Nu-CH₂COOH
(Carboxymethylated Product)

Br⁻
(Leaving Group)

 

Start: Acetic Acid
+ Red Phosphorus (cat.)

Add Bromine (Br₂) dropwise

Reflux until Br₂ color fades

Cool and add Water (H₂O)
for hydrolysis

Purify by distillation
or recrystallization

End: Bromoacetic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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